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Compound of Interest

Compound Name: 4-Hydroxychlorpropham-d7
Cat. No.: B15556834
Get Quote

In-Depth Technical Guide: 4-
Hydroxychlorpropham-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4-Hydroxychlorpropham-d7, a
deuterated stable isotope-labeled analytical standard. The content herein is intended for
laboratory research purposes only and summarizes critical safety data, experimental
applications, and the biological context of the parent compound.

Section 1: Safety Data Sheet (SDS) Summary

The following information is a summary of data typically found in a Safety Data Sheet and
should be used for informational purposes. Always refer to the SDS provided by the
manufacturer before handling the compound.

Identification and Physical Properties
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Parameter Value Reference
) Isopropyl-d7 N-(3-Chloro-4-

Chemical Name [1][2]
hydroxyphenyl)carbamate
4-Hydroxychlorpropham-d7,
3-Chloro-4-hydroxyphenyl)-

Synonyms ( ] ) Y ypheny) [1][2]
carbamic Acid 1-Methylethyl-
d7 Ester

Molecular Formula C10H5D7CINOs [11[2]

Molecular Weight 236.70 g/mol [1112]

Appearance White to off-white solid N/A
Store at -20°C, tightly closed,

Storage N/A

dry, under inert gas.

Hazard Identification and Precautionary Measures

This compound is classified based on the GHS (Globally Harmonized System) data for the

parent compound and similar chemicals. It is intended for laboratory use by trained personnel

only.

Hazard Classification GHS Category Hazard Statement
) o H315: Causes skin irritation.[3]
Skin Irritation Category 2
[4]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation.[3][4]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[4]
) H335: May cause respiratory
STOT - Single Exposure Category 3

irritation.[3]

Signal Word:Warning[3][4]

Selected Precautionary Statements:
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e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

e P264: Wash skin thoroughly after handling.[3]

o P280: Wear protective gloves, eye protection, and face protection.[3]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

e P405: Store locked up.[3]

e P501: Dispose of contents/container to an approved waste disposal plant.[3]

Section 2: Core Technical Information

4-Hydroxychlorpropham-d7 is the deuterated form of 4-hydroxychlorpropham, a metabolite of
the herbicide Chlorpropham. Its primary application in a research setting is as an internal
standard for quantitative analysis using mass spectrometry. The deuterium labels provide a
distinct mass shift from the endogenous analyte, allowing for precise quantification while
maintaining nearly identical chemical and chromatographic properties.

Mechanism of Action of Parent Compound
(Chlorpropham)

The parent compound, chlorpropham, is a well-documented microtubule-disrupting agent.[5] Its
mechanism of action is crucial for understanding its biological effects, which include herbicidal
activity and potential antimitotic properties in research contexts.

e Microtubule Disruption: Chlorpropham interferes with the polymerization and organization of
microtubules.[5] It directly disorganizes microtubule structures and affects microtubule
organizing centers (MTOCSs).[5]

» Mitotic Inhibition: The disruption of microtubules prevents the formation of a functional mitotic
spindle, which is essential for chromosome segregation during cell division.[6][7]
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o Cell Cycle Arrest: This failure in spindle formation leads to a blockage of the cell cycle at the
metaphase/anaphase transition.[6][7]

* Apoptosis Induction: Prolonged mitotic arrest is a potent trigger for apoptosis (programmed
cell death), which is the ultimate fate of cells treated with effective concentrations of
microtubule-targeting agents.[6][7]

Biological Pathway of Chlorpropham

Chlorpropham /
4-Hydroxychlorpropham

Tubulin Polymerization &
Microtubule Dynamics

Microtubule Disorganization &
Spindle Assembly Failure

Mitotic Arrest
(G2/M Phase)

Induction of Apoptosis
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Caption: Signaling pathway of Chlorpropham leading from microtubule disruption to apoptosis.

Section 3: Experimental Protocols and
Methodologies

As an analytical standard, 4-Hydroxychlorpropham-d7 is most commonly used in Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays for the quantification of its
non-deuterated counterpart in biological or environmental samples.

Representative Protocol: Quantification using an
Internal Standard

The following is a generalized workflow for using 4-Hydroxychlorpropham-d7 as an internal
standard (IS). Stable isotope-labeled analogs are the gold standard for quantitative mass
spectrometry.[8]

Objective: To accurately quantify the concentration of 4-Hydroxychlorpropham in a sample
matrix (e.g., plasma, tissue homogenate, water).

Methodology:
e Sample Preparation:

o A known, fixed amount of 4-Hydroxychlorpropham-d7 (Internal Standard) is spiked into
all samples, calibration standards, and quality controls.

o Analytes are extracted from the matrix using an appropriate technique (e.g., solid-phase
extraction, liquid-liquid extraction, or protein precipitation).

o The extract is evaporated to dryness and reconstituted in a solvent compatible with the LC
mobile phase.

e LC-MS/MS Analysis:

o The reconstituted sample is injected into an LC-MS/MS system.
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o The analyte and the IS are chromatographically separated from matrix components on an
analytical column (e.g., C18).

o The compounds are ionized (typically by electrospray ionization, ESI) and detected by the
mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific
precursor-to-product ion transitions are monitored for both the analyte and the IS.

» Data Processing:

o A calibration curve is constructed by plotting the ratio of the analyte peak area to the IS
peak area against the known concentration of the calibration standards.

o The concentration of the analyte in the unknown samples is calculated from the calibration
curve using their measured analyte/IS peak area ratios. The IS corrects for variability in
extraction recovery, matrix effects, and instrument response.

Quantitative Analysis Workflow

Spike Sample with Sample Extraction LC-MS/MS Analysis Calculate Analyte/IS Ratio

4-Hydroxychlorpropham-d7 (IS) (e.g., SPE, LLE) (MRM Mode) & Quantify Concentration

Click to download full resolution via product page

Caption: Experimental workflow for quantification using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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